Cas no 2248354-22-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate
• CAS No: 2248354-22-3
• MF: C₁₈H₁₄N₂O₇
• MW: 370.312964916229
• CID: 5974764
• PubChem ID: 165733132
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate
• EN300-6520331
• 2248354-22-3

• Inchi： 1S/C18H14N2O7/c1-25-14-8-10(6-7-13(14)26-9-15(19)21)18(24)27-20-16(22)11-4-2-3-5-12(11)17(20)23/h2-8H,9H2,1H3,(H2,19,21)
• InChI Key： VGHPNHLAAWKEKZ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C(=C1)OC)OCC(N)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 370.08010079g/mol
• Monoisotopic Mass: 370.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate (CAS No. 2248354-22-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate (CAS No. 2248354-22-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo group, a dihydroisoindole moiety, and a carbamoylmethoxy substituent on a methoxybenzoate backbone. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-dioxo group is a common functional group in organic chemistry, known for its ability to participate in various chemical reactions and interactions. In the context of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate, this group plays a crucial role in the compound's stability and reactivity. The dihydroisoindole moiety, on the other hand, is a heterocyclic ring system that is often found in natural products and synthetic compounds with diverse biological activities. This moiety can influence the compound's pharmacokinetic properties and its ability to interact with biological targets.

The presence of the carbamoylmethoxy substituent on the methoxybenzoate backbone adds further complexity to the molecule. The carbamoyl group is known for its ability to form hydrogen bonds and participate in electrostatic interactions, which can enhance the compound's binding affinity to specific receptors or enzymes. The methoxybenzoate backbone provides additional structural rigidity and can influence the compound's solubility and lipophilicity, which are important factors in drug design.

Recent studies have explored the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate can protect neurons from oxidative stress-induced damage and reduce apoptosis in neuronal cell lines. These findings suggest that it may have therapeutic potential for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate has also been investigated for its antitumor activities. In vitro assays have shown that it can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. These results indicate that it may be a promising candidate for cancer therapy.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate has been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, which are important considerations for drug development.

Despite these promising findings, further research is needed to fully understand the mechanisms of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate and to evaluate its safety and efficacy in clinical settings. Ongoing studies are focusing on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(carbamoylmethoxy)-3-methoxybenzoate (CAS No. 2248354-22-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical science.